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Compound of Interest

Compound Name: Hierochin D

Cat. No.: B12984507 Get Quote

This guide provides a detailed comparison of Hierochin D and Hierochin B, two structurally

related neolignans of interest to the scientific community. This document is intended for

researchers, scientists, and professionals in drug development, offering a side-by-side look at

their chemical properties, known biological activities, and the experimental methods used to

evaluate them. While direct comparative studies are limited, this guide synthesizes the

available data to inform future research directions.

Chemical and Physical Properties
Hierochin D and Hierochin B share a core 2,3-dihydrobenzofuran structure but differ in their

substitution patterns, which influences their physicochemical properties. Hierochin B possesses

additional methoxy groups, contributing to a higher molecular weight and potentially altered

solubility and bioavailability.
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Property Hierochin D Hierochin B

Molecular Formula C₁₉H₂₀O₆[1] C₂₁H₂₄O₆[2]

Molecular Weight 344.36 g/mol [1] 372.4 g/mol [2]

Source
Anastatica hierochuntica,

Rehmannia glutinosa[1][3]
Anastatica hierochuntica[2]

CAS Number 155759-02-7[1] Not available

IUPAC Name

(2S,3R)-2-(4-hydroxy-3-

methoxyphenyl)-3-

(hydroxymethyl)-5-[(E)-3-

hydroxyprop-1-enyl]-2,3-

dihydro-1-benzofuran-7-ol[1]

(E)-3-[(2S,3R)-2-(3,4-

dimethoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-

2,3-dihydro-1-benzofuran-5-

yl]prop-2-en-1-ol[2]

Comparative Biological Activities
Currently, there is a notable disparity in the available biological data for Hierochin D and

Hierochin B. Hierochin B has been investigated for its anti-inflammatory and enzyme inhibitory

potential, whereas quantitative data on the bioactivity of Hierochin D is not readily available in

the public domain.
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Biological Activity Hierochin D Hierochin B

Anti-inflammatory Activity Data not available

Mentioned to inhibit nitric oxide

(NO) production, a key

mediator in inflammation.[4][5]

Enzyme Inhibition Data not available

Investigated as a potential

xanthine oxidase inhibitor

through in silico docking

studies.[6]

Antioxidant Activity Data not available

The class of neolignans is

known for antioxidant

properties, but specific data for

Hierochin B is limited.

Other Activities Data not available
Predicted to have the ability to

cross the blood-brain barrier.

Signaling Pathways
The signaling pathways modulated by Hierochin D and Hierochin B are not yet fully

elucidated. However, based on their structural class (neolignans and dihydrobenzofuran

derivatives) and the known activities of similar compounds, it is plausible that they may

influence key inflammatory pathways such as NF-κB and MAPK.

Hierochin B's reported inhibition of nitric oxide production suggests an interaction with the iNOS

(inducible nitric oxide synthase) pathway, which is often regulated by NF-κB.
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Prepare reaction mixture:
Phosphate buffer, Test compound

Add Xanthine Oxidase

Pre-incubate

Add Xanthine (substrate)

Incubate

Measure uric acid formation
(Absorbance at 295 nm)

Calculate % XO inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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